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Compound of Interest

Compound Name: RIPK1-IN-18 sulfate hydrate

Cat. No.: B12389549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of RIPK1-IN-18 sulfate hydrate, a

potent inhibitor of Receptor-Interacting Serine/Threonine-Protein Kinase 1 (RIPK1). This

document details its chemical properties, the signaling pathways it modulates, and relevant

experimental protocols for its characterization.

Core Compound Information
Parameter Value

Product Name RIPK1-IN-18 sulfate hydrate

CAS Number 2897618-64-1[1][2]

Molecular Formula C22H20F4N6O7S[1]

Molecular Weight 588.49 g/mol [1]

Description

A potent and selective inhibitor of RIPK1,

intended for research in areas such as

autoimmune diseases.[1][2]

Quantitative Data Summary
While specific quantitative data for RIPK1-IN-18 sulfate hydrate is not readily available in the

public domain, the following table presents typical data for potent and selective RIPK1
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inhibitors, providing a benchmark for its expected activity.

Assay Type Parameter
Typical Value Range for
Potent RIPK1 Inhibitors

Biochemical Kinase Assay IC50 1 - 100 nM

Cellular Necroptosis Assay EC50 10 - 500 nM

Kinase Selectivity Panel S-Score (10) < 0.05

Note: The values presented are representative for potent RIPK1 inhibitors and may not reflect

the exact values for RIPK1-IN-18 sulfate hydrate. Researchers should perform their own

experiments to determine the precise activity of the compound.

RIPK1 Signaling Pathways
RIPK1 is a critical regulator of cellular life and death, primarily involved in signaling pathways

initiated by tumor necrosis factor receptor 1 (TNFR1).[3][4] It functions as both a scaffold

protein and a kinase, dictating the cellular response to stimuli like TNF-α.[4] Inhibition of

RIPK1's kinase activity is a key strategy for preventing necroptosis, a form of programmed cell

death, and for mitigating inflammation.[5][6]

Upon TNF-α binding to TNFR1, a membrane-bound signaling complex known as Complex I is

formed.[7][8] This complex includes RIPK1, TRADD, TRAF2/5, and cIAP1/2.[7] In this context,

RIPK1 is ubiquitinated, which leads to the activation of the NF-κB survival pathway.[7][9]

However, under conditions where components of Complex I are inhibited or degraded, RIPK1

can participate in the formation of cytosolic death-inducing complexes. Deubiquitination of

RIPK1 allows for the formation of Complex IIa (containing FADD and pro-caspase-8), leading to

apoptosis, or Complex IIb (the necrosome, containing RIPK1, RIPK3, and MLKL) when

caspase-8 is inhibited, leading to necroptosis.[7] The kinase activity of RIPK1 is essential for

the activation of RIPK3 and the subsequent execution of necroptosis.[7][10]
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Prepare serial dilutions of RIPK1-IN-18

Add compound, enzyme, and substrate to plate

Initiate reaction with ATP

Incubate for 1 hour

Add ADP-Glo™ reagent to measure ADP

Measure luminescence

Calculate IC50
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Seed cells in 96-well plates

Pre-treat with RIPK1-IN-18

Induce necroptosis (TNF-α + Smac mimetic + z-VAD-fmk)

Incubate for 24-48 hours

Measure cell viability (CellTiter-Glo®)

Calculate EC50

Input Process Output

RIPK1-IN-18 Broad Kinase Panel
(>300 kinases)

Selectivity Profile
(% inhibition) Off-target Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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